Cas no 2034243-60-0 (1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine)

• Product Name: 1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine
• CAS No: 2034243-60-0
• MF: C₁₉H₃₁N₃O₂
• MW: 333.468344926834
• CID: 5348121
• Update Time: 2025-06-09

1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-methoxyethyl)piperidin-4-yl)-4-(3-methoxyphenyl)piperazine
• 1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine

• Inchi： 1S/C19H31N3O2/c1-23-15-14-20-8-6-17(7-9-20)21-10-12-22(13-11-21)18-4-3-5-19(16-18)24-2/h3-5,16-17H,6-15H2,1-2H3
• InChI Key： DXMILVCTGFYJLZ-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CC1)N1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.3
• Topological Polar Surface Area: 28.2

Additional information on 1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine

Comprehensive Overview of 1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine (CAS No. 2034243-60-0)

1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine (CAS No. 2034243-60-0) is a sophisticated piperazine-derived compound that has garnered significant attention in pharmacological and biochemical research. This molecule features a unique structural framework combining a piperidine core with a methoxyphenyl-substituted piperazine moiety, making it a subject of interest for its potential interactions with central nervous system (CNS) receptors. Researchers are particularly intrigued by its dual methoxyethyl and methoxyphenyl functional groups, which may influence its pharmacokinetic properties, such as blood-brain barrier permeability and metabolic stability.

The compound’s CAS number 2034243-60-0 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, 1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine, reflects its intricate architecture, which is often simplified in literature as a "piperazine-piperidine hybrid." This hybrid design is increasingly explored in drug discovery, especially for targeting G protein-coupled receptors (GPCRs), a hot topic in neuroscience and oncology research. Users searching for "piperazine derivatives in CNS drug development" or "methoxy-substituted piperidine analogs" will find this compound highly relevant.

Recent trends in AI-driven drug discovery have amplified interest in molecules like CAS 2034243-60-0, as computational models predict its affinity for serotonin and dopamine receptors. Such predictions align with growing public curiosity about "neuropharmacology breakthroughs" and "precision medicine for mental health." The compound’s 3-methoxyphenyl group, in particular, is analogous to motifs found in antidepressants and anxiolytics, sparking discussions about its potential therapeutic applications without the side effects of traditional medications.

From a synthetic chemistry perspective, 1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(3-methoxyphenyl)piperazine exemplifies modern heterocyclic chemistry techniques. Its synthesis typically involves multi-step protocols, including N-alkylation and Buchwald-Hartwig coupling, methods frequently searched by organic chemists. The compound’s methoxyethyl side chain also raises questions about its role in enhancing solubility—a key concern for researchers querying "improving drug bioavailability" or "polar functional groups in drug design."

In summary, CAS 2034243-60-0 represents a nexus of innovation in medicinal chemistry, bridging gaps between structural optimization and biological activity. Its relevance to trending topics like "GPCR-targeted therapies" and "AI-augmented molecular design" ensures its continued prominence in scientific discourse. As research progresses, this compound may unlock new paradigms in treating CNS disorders, offering hope for safer and more effective therapeutics.